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Abstract
trans-Diamminetetrachloroplatinum(IV), [Pt(NH₃)₂Cl₄], is an important octahedral Pt(IV)

coordination complex, often studied in the context of medicinal inorganic chemistry as a

potential anti-cancer prodrug or as a synthetic precursor. Unambiguous confirmation of its

identity, purity, and isomeric integrity is paramount for reproducible research and development.

This application note provides a detailed guide to the spectroscopic characterization of trans-

[Pt(NH₃)₂Cl₄] using Fourier-Transform Infrared (FT-IR) and Nuclear Magnetic Resonance

(NMR) spectroscopy. We present not only the expected spectral data but also the underlying

scientific principles and detailed, field-tested protocols for data acquisition and interpretation,

aimed at researchers, chemists, and drug development professionals.
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Platinum(IV) complexes are kinetically more inert than their platinum(II) counterparts. This

stability is a key feature in the design of Pt(IV) prodrugs, which are theorized to remain intact in

the bloodstream, minimizing side effects, before being reduced to the active Pt(II) species

within the tumor environment. The trans geometry of the non-leaving group ammine ligands in

trans-[Pt(NH₃)₂Cl₄] fundamentally alters its chemical and biological properties compared to its

cis isomer. Therefore, robust analytical methods that can definitively confirm the trans

configuration are not merely a quality control step but a foundational requirement for any

subsequent research.

This guide moves beyond a simple listing of spectral data. It explains the causal links between

the molecule's unique structural features—specifically, its high degree of symmetry—and the

resulting spectroscopic signatures.

The Role of Molecular Symmetry
The trans-[Pt(NH₃)₂Cl₄] complex possesses a highly symmetric octahedral geometry, belonging

to the D₄h point group. This symmetry is the primary determinant of its spectroscopic features:

Vibrational Spectroscopy (IR/Raman): The high symmetry imposes strict selection rules.

Vibrations that are infrared (IR) active are often Raman inactive, and vice versa (Rule of

Mutual Exclusion). This allows for a more confident assignment of vibrational modes.

NMR Spectroscopy: All six ammine protons are chemically and magnetically equivalent due

to the rotational and reflectional symmetry. Likewise, the four chloride ligands are equivalent.

This leads to a significant simplification of the NMR spectra, expecting only a single signal

for each type of ligand.

dot graph TD { A[trans-Pt(NH₃)₂Cl₄ Sample] --> B{Structural Hypothesis: D₄h Symmetry}; B -->

C{IR Spectroscopy}; B --> D{NMR Spectroscopy}; C --> E[Observe Specific IR-Active Bands

(e.g., ν(Pt-Cl), ν(Pt-N))]; D --> F[Observe Single ¹H Resonance with ¹⁹⁵Pt Satellites]; D -->

G[Observe Single ¹⁹⁵Pt Resonance in Pt(IV) Region]; E & F & G --> H[Structure Confirmed];

} caption { font-family: "Arial", sans-serif; font-size: 12px; }

Figure 1: Logical workflow for the spectroscopic confirmation of trans-[Pt(NH₃)₂Cl₄].
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Fourier-Transform Infrared (FT-IR) Spectroscopy
FT-IR spectroscopy probes the vibrational modes of a molecule. For trans-[Pt(NH₃)₂Cl₄], the

key vibrations involve the N-H bonds of the ammine ligands and the Pt-N and Pt-Cl bonds of

the coordination sphere.

Scientific Principles and Interpretation
The D₄h symmetry dictates which vibrations will be IR active. The most informative bands for

structural confirmation are:

N-H Stretching (ν(N-H)): Typically found in the 3100-3300 cm⁻¹ region. Hydrogen bonding in

the solid state can cause this band to be broad and complex.[1][2]

N-H Degenerate Deformation (δd(NH₃)): A characteristic sharp band around 1600 cm⁻¹.

N-H Symmetric Deformation (δs(NH₃)): A band of medium intensity near 1300 cm⁻¹.

Pt-N Stretching (ν(Pt-N)): This is a critical band for confirming coordination. It appears in the

far-IR region, typically between 500-550 cm⁻¹.[3]

Pt-Cl Stretching (ν(Pt-Cl)): For a trans-geometry, a single, strong, IR-active Pt-Cl stretching

mode (A₂u symmetry) is expected in the far-IR region, around 350 cm⁻¹. The presence of a

single strong band is a key indicator of the trans isomer.[4]

Data Summary: Expected Vibrational Bands
The following table summarizes the expected IR absorption frequencies based on data from

analogous platinum-ammine complexes.
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Vibrational Mode
Expected
Frequency (cm⁻¹)

Intensity Comments

N-H Stretching (ν) 3100 - 3300 Medium

Broad due to solid-

state hydrogen

bonding.[1]

N-H Degenerate

Deformation (δd)
~1600 Medium

A reliable indicator of

the coordinated

ammine group.

N-H Symmetric

Deformation (δs)
~1300 Medium

Often appears

alongside the

degenerate

deformation mode.

Pt-N Stretching (ν) 500 - 550 Medium

Confirms the

presence of the

platinum-nitrogen

bond. Found in the

far-IR region.[3]

Pt-Cl Stretching (ν) ~350 Strong

A single, strong band

is characteristic of the

trans geometry in D₄h

symmetry. Found in

the far-IR region.[4]

Protocol: Attenuated Total Reflectance (ATR) FT-IR
ATR-FTIR is the preferred method for solid powder samples due to its simplicity and minimal

sample preparation.[5][6]

Instrument Preparation: Ensure the ATR crystal (typically diamond) is clean. Record a

background spectrum in air.

Sample Application: Place a small amount of the trans-[Pt(NH₃)₂Cl₄] powder (1-5 mg) directly

onto the center of the ATR crystal.
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Engage Anvil: Apply consistent pressure using the instrument's anvil to ensure good contact

between the sample and the crystal. Inconsistent pressure is a common source of poor-

quality spectra.

Data Acquisition: Collect the sample spectrum. A typical acquisition involves 16-32 scans at

a resolution of 4 cm⁻¹. The far-IR region (< 600 cm⁻¹) is critical, so ensure your instrument's

range covers it.

Data Processing: The collected spectrum should be automatically ratioed against the

background by the instrument software. Perform a baseline correction if necessary.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the chemical environment of specific

nuclei. For this complex, both ¹H and ¹⁹⁵Pt NMR are indispensable.

¹H NMR Spectroscopy
Scientific Principles: Due to the D₄h symmetry, all six protons on the two ammine ligands are

chemically equivalent. This predicts a single resonance in the ¹H NMR spectrum. Furthermore,

this proton signal will couple to the NMR-active ¹⁹⁵Pt nucleus (I=1/2, 33.8% natural

abundance). This coupling results in "satellite" peaks flanking the main signal from molecules

containing NMR-inactive platinum isotopes.[7] The separation between these satellites is the

two-bond coupling constant, ²J(¹⁹⁵Pt-¹H), a key diagnostic parameter.

Expected Results:

Chemical Shift (δ): The ammine protons are expected to resonate as a single, potentially

broad signal. In related trans-platinum(IV) amine complexes, these signals appear in the

range of 4.0-8.0 ppm, highly dependent on the solvent.[8]

Multiplicity: A singlet flanked by ¹⁹⁵Pt satellites. The intensity ratio of the central peak to each

satellite is approximately (66.2 / 2) : 33.8, or roughly 1:4:1 for the triplet pattern.

Coupling Constant (²J(¹⁹⁵Pt-¹H)): The magnitude of the coupling provides structural

information. For analogous trans-Pt(IV) complexes, this coupling is typically larger than in

their cis counterparts. A value in the range of 15-25 Hz can be anticipated.[8]
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Protocol: ¹H NMR Acquisition

Sample Preparation: Dissolve approximately 5-10 mg of trans-[Pt(NH₃)₂Cl₄] in 0.6-0.7 mL of

a suitable deuterated solvent (e.g., DMSO-d₆ or D₂O) in a standard 5 mm NMR tube.[3] The

complex has low solubility in many common organic solvents.

Instrument Setup:

Tune and match the ¹H probe.

Acquire a standard ¹H spectrum (e.g., 8-16 scans).

Set the spectral width to cover a range from approximately -1 to 12 ppm.

Data Processing: Fourier transform the FID, phase the spectrum, and perform baseline

correction. Integrate the main ammine resonance and its satellites. Measure the distance

between the satellites in Hz to determine the ²J(¹⁹⁵Pt-¹H) coupling constant.

¹⁹⁵Pt NMR Spectroscopy
Scientific Principles: The ¹⁹⁵Pt nucleus is an excellent NMR probe due to its spin of 1/2, high

natural abundance, and an exceptionally wide chemical shift range (>13,000 ppm).[7] The

chemical shift is exquisitely sensitive to the platinum oxidation state and coordination

environment.[9] A Pt(IV) center will resonate thousands of ppm downfield from a Pt(II) center,

providing unambiguous confirmation of the oxidation state.

Expected Results:

Chemical Shift (δ): A single, sharp resonance is expected due to the symmetric environment.

The chemical shift for Pt(IV) complexes with nitrogen and chlorine ligands typically falls in

the positive ppm range relative to the standard reference, Na₂[PtCl₆]. Based on analogous

complexes like trans-[PtCl₄(OH)₂]²⁻ and other Pt(IV) species, the signal for trans-

[Pt(NH₃)₂Cl₄] is expected in the region of +800 to +1300 ppm.[7][9]

Protocol: ¹⁹⁵Pt NMR Acquisition

Sample Preparation: Use the same sample prepared for ¹H NMR. A slightly higher

concentration (20-50 mg) may be beneficial if sensitivity is low.
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Instrument Setup:

Switch the instrument to the ¹⁹⁵Pt channel (frequency is ~21.4 MHz on a 100 MHz ¹H

spectrometer).[7]

Use an external reference standard: a sealed capillary of 1.2 M Na₂[PtCl₆] in D₂O, defined

as 0 ppm.

Set a wide spectral width to ensure the signal is captured (e.g., from +2000 ppm to -2000

ppm).

Due to the lower gyromagnetic ratio and potentially long relaxation times, use a sufficient

relaxation delay (e.g., 5-10 seconds) and acquire a larger number of scans (e.g., 1024 or

more) to achieve a good signal-to-noise ratio.

Data Processing: Process the data similarly to the ¹H spectrum. The presence of a single

peak in the expected Pt(IV) region is strong evidence for a single, pure Pt(IV) species.

Integrated Analysis and Structural Confirmation
No single technique provides the complete picture. The power of this characterization workflow

lies in the convergence of all data points to a single, consistent structural assignment.

dot graph G { layout=neato; node [shape=box, style="rounded,filled", fontname="Arial",

fontcolor="#202124"]; edge [fontname="Arial", fontsize=10];

}

Figure 2: Convergence of spectroscopic data for structural verification.

The combination of a single strong Pt-Cl stretch in the IR, a single ammine proton resonance

with platinum satellites in the ¹H NMR, and a single ¹⁹⁵Pt resonance in the characteristic Pt(IV)

region provides overwhelming evidence for the successful synthesis of pure, isomerically

correct trans-diamminetetrachloroplatinum(IV).
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The protocols and interpretive guidelines detailed in this note provide a robust framework for

the characterization of trans-[Pt(NH₃)₂Cl₄]. By understanding the relationship between the

molecule's D₄h symmetry and its spectroscopic output, researchers can move beyond simple

data matching to a deeper, more confident structural analysis. The convergence of evidence

from FT-IR, ¹H NMR, and ¹⁹⁵Pt NMR is essential for establishing the identity, purity, and

isomeric integrity required for high-impact research in medicinal chemistry and materials

science.
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